Cas no 2229528-18-9 (1,1,1-trifluoro-4-(4-fluorophenyl)pentan-2-amine)

• Product Name: 1,1,1-trifluoro-4-(4-fluorophenyl)pentan-2-amine
• CAS No: 2229528-18-9
• MF: C₁₁H₁₃F₄N
• MW: 235.221236944199
• CID: 6450432
• PubChem ID: 165851595
• Update Time: 2025-11-06

1,1,1-trifluoro-4-(4-fluorophenyl)pentan-2-amine Chemical and Physical Properties

Names and Identifiers

• 1,1,1-trifluoro-4-(4-fluorophenyl)pentan-2-amine
• EN300-1953409
• 2229528-18-9

• Inchi： 1S/C11H13F4N/c1-7(6-10(16)11(13,14)15)8-2-4-9(12)5-3-8/h2-5,7,10H,6,16H2,1H3
• InChI Key： ALPWJJLFTYQZEH-UHFFFAOYSA-N
• SMILES： FC(C(CC(C)C1C=CC(=CC=1)F)N)(F)F

Computed Properties

• Exact Mass: 235.09841207g/mol
• Monoisotopic Mass: 235.09841207g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 26Ų

Additional information on 1,1,1-trifluoro-4-(4-fluorophenyl)pentan-2-amine

Comprehensive Overview of 1,1,1-Trifluoro-4-(4-fluorophenyl)pentan-2-amine (CAS No. 2229528-18-9)

The compound 1,1,1-trifluoro-4-(4-fluorophenyl)pentan-2-amine (CAS No. 2229528-18-9) is a fluorinated organic amine with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the trifluoromethyl group and fluorophenyl moiety, make it a valuable intermediate for designing bioactive molecules. Researchers are increasingly focusing on fluorinated compounds due to their enhanced metabolic stability, lipophilicity, and bioavailability, which are critical in drug discovery.

In recent years, the demand for fluorinated building blocks like 1,1,1-trifluoro-4-(4-fluorophenyl)pentan-2-amine has surged, driven by the growing interest in precision medicine and targeted therapies. This compound’s ability to modulate biological pathways has sparked investigations into its applications for CNS disorders, anti-inflammatory agents, and antimicrobial formulations. Its CAS No. 2229528-18-9 is frequently searched in academic and industrial databases, reflecting its relevance in cutting-edge research.

The synthesis of 1,1,1-trifluoro-4-(4-fluorophenyl)pentan-2-amine involves multi-step organic transformations, often leveraging palladium-catalyzed cross-coupling or reductive amination techniques. Its stereochemical purity and scalability are key considerations for industrial applications. Environmental and regulatory trends also emphasize the need for green chemistry approaches in its production, aligning with global sustainability goals.

From an analytical perspective, advanced techniques like HPLC-MS and NMR spectroscopy are employed to characterize this compound. Its physicochemical properties, such as logP and pKa, are critical for predicting its behavior in biological systems. These attributes are often explored in QSAR studies and molecular docking simulations, which are hot topics in computational chemistry.

Market insights reveal that 1,1,1-trifluoro-4-(4-fluorophenyl)pentan-2-amine is part of a broader trend toward fluorine-containing APIs. Pharmaceutical companies are investing heavily in fluorine-based drug candidates, as evidenced by the rise in patents and clinical trials. This compound’s versatility also extends to material science, where fluorinated amines are used in liquid crystals and polymeric coatings.

In conclusion, 1,1,1-trifluoro-4-(4-fluorophenyl)pentan-2-amine (CAS No. 2229528-18-9) represents a promising scaffold for interdisciplinary research. Its integration into drug development pipelines and high-value chemical synthesis underscores its importance in modern science. Future studies may explore its structure-activity relationships and toxicological profiles to unlock further applications.